N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C19H15FN2O3S2/c20-13-2-4-14(5-3-13)26-11-18(23)22-19-21-15(10-27-19)12-1-6-16-17(9-12)25-8-7-24-16/h1-6,9-10H,7-8,11H2,(H,21,22,23)
• InChI Key: MSOCDMKZEJKBKA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CSC(=N3)NC(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C19H15FN2O3S2
• Molecular Weight: 402.5 g/mol

Description

N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C19H15FN2O3S2 and its molecular weight is 402.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Activities

• Antitumor Activity: Some derivatives, including N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide, have shown potential antitumor activity in vitro against human tumor cell lines derived from various neoplastic diseases, highlighting their potential as anticancer agents (Yurttaş, Tay, & Demirayak, 2015).
• Inhibition of B-Raf Kinase: Novel derivatives containing the 2,3-dihydrobenzo[b][1,4]dioxin structure have been synthesized and evaluated for their inhibitory activity against B-Raf kinase, a target for cancer treatment (Yang et al., 2012).

Enzyme Inhibitory Applications

• α-Glucosidase Inhibitory Activity: Derivatives of this compound have shown significant α-glucosidase inhibitory activity, which is relevant in the management of diabetes (Abbasi et al., 2019).
• Src Kinase Inhibition: Certain derivatives, notably N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, have shown Src kinase inhibitory activities, important in cancer therapy (Fallah-Tafti et al., 2011).

Antimicrobial and Antibacterial Applications

• Antibacterial Agents: N-substituted sulfonamides bearing the benzodioxane moiety, including our compound of interest, have exhibited potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).
• Antimicrobial and Antitubercular Activities: Certain 2-amino-6-thiocyanato benzothiazole derivatives bearing thiazolidinediones, which are structurally related, have shown antimicrobial, antitubercular, and in some cases, antiviral activities (Shaikh et al., 2015).